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Compound of Interest

Compound Name: SBI-183

Cat. No.: B3461472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SBI-183 is a potent and orally active inhibitor of Quiescin Sulfhydryl Oxidase 1 (QSOX1), an

enzyme implicated in cancer progression through its role in extracellular matrix (ECM)

maturation and disulfide bond formation. As a crucial tool for in vitro and in vivo studies,

understanding the long-term stability of SBI-183 in its common solvent, dimethyl sulfoxide

(DMSO), is paramount for ensuring the accuracy and reproducibility of experimental results.

These application notes provide a comprehensive overview of the recommended storage

conditions, a detailed protocol for assessing long-term stability, and insights into the signaling

pathway of its target, QSOX1.

Recommended Storage Conditions
Based on information from various suppliers, the following storage conditions are

recommended for SBI-183 dissolved in DMSO. Adherence to these guidelines is critical for

maintaining the integrity of the compound for as long as possible.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3461472?utm_src=pdf-interest
https://www.benchchem.com/product/b3461472?utm_src=pdf-body
https://www.benchchem.com/product/b3461472?utm_src=pdf-body
https://www.benchchem.com/product/b3461472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3461472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Temperature Recommended Duration Notes

-80°C Up to 6 months
Recommended for long-term

storage.

-20°C Up to 6 months

Suitable for medium-term

storage. Some sources

suggest a shorter duration of 1

month, so caution is advised.

[1]

4°C Not Recommended

Short-term storage at 4°C may

be acceptable for working

solutions on the day of an

experiment, but it is not

advised for longer periods.

Room Temperature Not Recommended
Significant degradation may

occur.

Key Considerations:

Avoid Repeated Freeze-Thaw Cycles: To prevent degradation, it is best to aliquot the stock

solution into smaller, single-use volumes.[1]

Use High-Quality DMSO: Anhydrous, high-purity DMSO is recommended to minimize the

potential for compound degradation due to contaminants or water.

Protect from Light: While not explicitly stated for SBI-183, it is good practice to store

solutions in amber vials or otherwise protect them from light to prevent photodegradation.

QSOX1 Signaling Pathway in Cancer
SBI-183 exerts its biological effects by inhibiting QSOX1. This enzyme is secreted into the

extracellular space where it plays a significant role in the tumor microenvironment. The diagram

below illustrates the key aspects of the QSOX1 signaling pathway in the context of cancer.
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Caption: QSOX1 is secreted and promotes ECM maturation, which supports tumor growth.

Protocol for Long-Term Stability Assessment of SBI-
183 in DMSO
This protocol outlines a comprehensive approach to quantitatively assess the long-term stability

of SBI-183 in a DMSO solution.

Materials and Reagents
SBI-183 powder

Anhydrous, high-purity DMSO

HPLC-grade acetonitrile (ACN)

HPLC-grade water
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Formic acid (or other appropriate modifier for LC-MS)

Amber glass vials with screw caps

Calibrated analytical balance

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Liquid

Chromatography-Mass Spectrometry (LC-MS) system

Experimental Workflow
The following diagram provides a visual representation of the stability testing workflow.
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Caption: Workflow for assessing the long-term stability of SBI-183 in DMSO.

Detailed Procedure
3.1. Preparation of SBI-183 Stock Solution

Accurately weigh a sufficient amount of SBI-183 powder to prepare a 10 mM stock solution

in DMSO.
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Dissolve the powder in the appropriate volume of anhydrous DMSO. Ensure complete

dissolution by vortexing or gentle sonication.

Immediately aliquot the stock solution into multiple amber glass vials to be used for the

different storage conditions and time points. This minimizes the need for freeze-thaw cycles

of the bulk solution.

3.2. Storage

Label the vials clearly with the compound name, concentration, date, and storage condition.

Store the aliquots at the designated temperatures: -80°C, -20°C, 4°C, and room temperature

(as a stress condition).

3.3. Sample Analysis

At each designated time point (e.g., 0, 1, 3, 6, and 12 months), retrieve one aliquot from

each storage condition.

Allow the samples to thaw completely and equilibrate to room temperature.

Prepare the samples for analysis by diluting them to a suitable concentration (e.g., 1 µM)

with an appropriate solvent system (e.g., 50:50 ACN:water).

Analyze the samples using a validated stability-indicating HPLC-UV or LC-MS method.

Mobile Phase Example: A gradient of water with 0.1% formic acid and acetonitrile with

0.1% formic acid.

Column Example: A C18 reverse-phase column.

Detection: Monitor at a wavelength where SBI-183 has maximum absorbance, and use

mass spectrometry to identify potential degradation products.

The initial analysis at time zero will serve as the baseline for comparison.

Data Analysis and Presentation
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The stability of SBI-183 is determined by assessing the remaining percentage of the parent

compound and the emergence of any degradation products.

Table for Summarizing Stability Data:

Storage
Temp.

Time Point

% Purity of
SBI-183 (by
HPLC Peak
Area)

Peak Area
of
Degradatio
n Product 1

Peak Area
of
Degradatio
n Product 2

Notes

-80°C 0 months 99.8% N/A N/A Baseline

1 month

3 months

6 months

12 months

-20°C 0 months 99.8% N/A N/A Baseline

1 month

3 months

6 months

12 months

4°C 0 months 99.8% N/A N/A Baseline

1 month

3 months

6 months

12 months

Room Temp. 0 months 99.8% N/A N/A Baseline

1 week

1 month
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Conclusion
While specific long-term stability data for SBI-183 in DMSO is not extensively published, the

provided protocols and general guidelines offer a robust framework for researchers to ensure

the integrity of their experimental compound. For optimal results, it is recommended to store

SBI-183 in DMSO at -80°C in single-use aliquots. For critical applications, conducting an in-

house stability assessment using the outlined protocol is advisable to guarantee the quality and

reliability of research findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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